Cas no 1260659-23-1 (2-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylacetonitrile)

• Product Name: 2-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylacetonitrile
• CAS No: 1260659-23-1
• MF: C₇H₆F₃N₃
• MW: 189.137851238251
• MDL: MFCD15976763
• CID: 4583264
• PubChem ID: 50896831
• Update Time: 2025-11-02

2-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• [1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl]acetonitrile
• 2-[1-(2,2,2-trifluoroethyl)-1h-pyrazol-3-yl]acetonitrile
• 2-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylacetonitrile

• MDL： MFCD15976763
• Inchi： 1S/C7H6F3N3/c8-7(9,10)5-13-4-2-6(12-13)1-3-11/h2,4H,1,5H2
• InChI Key： MTQIZXLFJHNUHB-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C=CC(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-ylacetonitrile

2-(1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-yl)acetonitrile: A Versatile Fluorinated Pyrazole Derivative in Modern Chemistry

In the realm of heterocyclic chemistry, 2-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)acetonitrile (CAS No. 1260659-23-1) has emerged as a structurally unique compound with growing importance in pharmaceutical and materials science applications. This fluorinated pyrazole derivative combines the robust properties of the pyrazole ring system with the distinctive characteristics imparted by the trifluoroethyl group, making it particularly valuable for researchers exploring novel bioactive molecules and advanced materials.

The molecular structure of 2-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)acetonitrile features a pyrazole core substituted at the N1 position with a 2,2,2-trifluoroethyl moiety and at the C3 position with a cyanomethyl group. This arrangement creates multiple sites for further chemical modification, which explains why this compound has become increasingly popular in medicinal chemistry and drug discovery programs. The presence of both fluorine atoms and a nitrile group enhances the compound's potential as a building block for more complex molecular architectures.

Recent trends in pharmaceutical research have shown growing interest in fluorinated heterocycles, with particular attention to their improved metabolic stability and membrane permeability compared to non-fluorinated analogs. 2-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)acetonitrile aligns perfectly with this research direction, as evidenced by its inclusion in several patent applications related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The compound's trifluoroethyl group is known to influence the lipophilicity and bioavailability of drug candidates, addressing one of the most common challenges in modern drug development.

Beyond pharmaceutical applications, 2-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)acetonitrile has found utility in materials science, particularly in the development of advanced polymers and liquid crystal materials. The nitrile functionality serves as an excellent handle for polymerization reactions, while the fluorinated side chain can impart desirable thermal and chemical resistance properties to the resulting materials. Researchers working on organic electronics have also explored derivatives of this compound as potential components in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of 2-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)acetonitrile typically involves the reaction of appropriately substituted pyrazole precursors with 2,2,2-trifluoroethylating agents, followed by introduction of the cyanomethyl group. Recent advances in flow chemistry and microwave-assisted synthesis have improved the efficiency of these transformations, making the compound more accessible to researchers. Analytical characterization of this material typically employs nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) to ensure purity and confirm structural identity.

In the context of current research trends, 2-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)acetonitrile has gained attention for its potential role in addressing challenges related to drug-resistant pathogens and neurodegenerative diseases. The compound's structural features make it particularly suitable for development as a central nervous system (CNS) drug candidate, with several research groups investigating its derivatives as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The fluorine atoms in the molecule may enhance blood-brain barrier penetration, a crucial factor in CNS drug development.

The commercial availability of 2-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)acetonitrile has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer the compound with purity levels ranging from 95% to 99%, with pricing varying according to quantity and purity specifications. Proper storage conditions (typically under inert atmosphere at low temperatures) are recommended to maintain the compound's stability over extended periods. Researchers should consult material safety data sheets (MSDS) and handle the material according to standard laboratory safety protocols.

Looking toward future applications, 2-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)acetonitrile shows promise in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. The nitrile group in particular offers opportunities for developing targeted covalent inhibitors, a rapidly growing area in drug discovery. Additionally, the compound's structural features make it a candidate for incorporation into metal-organic frameworks (MOFs) and other advanced materials with potential applications in gas storage, separation technologies, and catalysis.

For researchers considering working with 2-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)acetonitrile, it's worth noting that the compound's reactivity profile allows for numerous synthetic transformations. The pyrazole ring can participate in various electrophilic substitution reactions, while the nitrile group can be converted to amides, carboxylic acids, or tetrazoles through standard chemical transformations. These properties make the compound an exceptionally versatile building block for medicinal chemistry and materials science applications alike.

In summary, 2-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)acetonitrile (CAS No. 1260659-23-1) represents an important addition to the toolbox of synthetic chemists working at the intersection of pharmaceutical development and advanced materials. Its unique combination of a fluorinated side chain and cyano functionality on a pyrazole scaffold provides multiple avenues for chemical modification and biological activity optimization. As research into fluorinated heterocycles continues to expand, this compound is likely to play an increasingly significant role in the development of new therapeutic agents and functional materials.